Cas no 1806448-36-1 (Ethyl 3-chloro-4-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 3-chloro-4-(2-cyanoethyl)benzoate
• CAS No: 1806448-36-1
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4959138
• Update Time: 2025-06-10

Ethyl 3-chloro-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12ClNO2/c1-2-16-12(15)10-6-5-9(4-3-7-14)11(13)8-10/h5-6,8H,2-4H2,1H3
• InChI Key： QFBXNYVSHYVXFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=CC=1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-4-(2-cyanoethyl)benzoate

Ethyl 3-chloro-4-(2-cyanoethyl)benzoate (CAS No. 1806448-36-1): A Comprehensive Overview

Ethyl 3-chloro-4-(2-cyanoethyl)benzoate (CAS No. 1806448-36-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a chlorinated benzene ring, an ethyl ester group, and a cyanoethyl substituent. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The chlorinated benzene ring in Ethyl 3-chloro-4-(2-cyanoethyl)benzoate is a key structural element that influences its reactivity and stability. Chlorine atoms are known to increase the electron-withdrawing effect on the aromatic ring, making the molecule more susceptible to nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where the compound can serve as an intermediate for the synthesis of more complex molecules.

The ethyl ester group in Ethyl 3-chloro-4-(2-cyanoethyl)benzoate imparts solubility and reactivity characteristics that are advantageous in both laboratory and industrial settings. Esters are commonly used as solvents and reagents in organic synthesis due to their ability to participate in a variety of chemical reactions, including hydrolysis, transesterification, and esterification. The presence of this group also facilitates the purification and isolation of the compound through techniques such as distillation and chromatography.

The cyanoethyl substituent is another critical feature of Ethyl 3-chloro-4-(2-cyanoethyl)benzoate. The cyano group (CN) is a highly reactive functional group that can undergo various transformations, including reduction to form an amine or aldehyde, hydrolysis to produce a carboxylic acid, and nucleophilic addition reactions. These properties make the compound a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential applications of Ethyl 3-chloro-4-(2-cyanoethyl)benzoate in pharmaceutical development. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of chlorinated benzoates demonstrated significant inhibition of cancer cell proliferation. This finding suggests that Ethyl 3-chloro-4-(2-cyanoethyl)benzoate could be further explored as a lead compound for drug discovery.

In addition to its potential in pharmaceuticals, Ethyl 3-chloro-4-(2-cyanoethyl)benzoate has found applications in materials science. The unique combination of functional groups makes it suitable for use as a monomer or cross-linking agent in polymer synthesis. Polymers derived from this compound have been shown to exhibit enhanced mechanical properties, thermal stability, and chemical resistance. These characteristics are particularly valuable in the development of advanced materials for use in electronics, coatings, and adhesives.

The synthesis of Ethyl 3-chloro-4-(2-cyanoethyl)benzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions on chlorinated benzenes followed by esterification or cyanoethylation steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources or employing solvent-free conditions.

Safety considerations are an important aspect when handling Ethyl 3-chloro-4-(2-cyanoethyl)benzoate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Ethyl 3-chloro-4-(2-cyanoethyl)benzoate (CAS No. 1806448-36-1) is a multifunctional organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it a valuable intermediate for the production of more complex molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.